Cas no 35749-94-1 (4-Chloroaniline-2,6-d2)

• Product Name: 4-Chloroaniline-2,6-d2
• CAS No: 35749-94-1
• MF: C₆H₆ClN
• MW: 129.583863735199
• CID: 295821
• PubChem ID: 12196148
• Update Time: 2025-04-19

4-Chloroaniline-2,6-d2 Chemical and Physical Properties

Names and Identifiers

• Benzen-2,6-d2-amine,4-chloro- (9CI)
• 4-CHLOROANILINE-2,6-D2
• 4-CHLOROANILINE-D2
• D99114
• 4-chloro-2,6-dideuterioaniline
• 35749-94-1
• SCHEMBL13883812
• 4-chlorobenzen-2,6-d2-amine
• 4-Chloroaniline-2,6-D2; 4-Chloroaniline D2 (phenyl 2,6 D2); Benzen-2,6-d2-amine, 4-chloro-; 4-Chloroaniline-2,6-d2; 4-Chlorobenzen-2,6-d2-amine
• DB-305844
• 4-chloro-2,6-dideuterio-aniline
• 4-Chloroaniline-2,6-d2

• Inchi： 1S/C6H6ClN/c7-5-1-3-6(8)4-2-5/h1-4H,8H2/i3D,4D
• InChI Key： QSNSCYSYFYORTR-NMQOAUCRSA-N
• SMILES： ClC1C=C([2H])C(=C([2H])C=1)N

Computed Properties

• Exact Mass: 129.031
• Monoisotopic Mass: 129.031
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines